Cas no 204387-54-2 ((2S)-2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate)

• Product Name: (2S)-2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate
• CAS No: 204387-54-2
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• MDL: MFCD12827848
• CID: 2137559
• PubChem ID: 87797239
• Update Time: 2025-09-24

(2S)-2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• (2S)-2-pyrrolidinecarbonitrile 4-methylbenzenesulfonate
• (2S)-Pyrrolidine-2-carbonitrile p-toluene sulfonate
• 4-methylbenzenesulfonic acid;(2S)-pyrrolidine-2-carbonitrile
• 204387-54-2
• (S)-pyrrolidine-2-carbonitrile 4-methylbenzenesulfonate
• BS-44910
• E74589
• (S)-pyrrolidine-2-carbonitrile4-methylbenzenesulfonate
• SCHEMBL5217383
• DB-299621
• ZILVRYHBTINJDJ-ZSCHJXSPSA-N
• 2-Pyrrolidinecarbonitrile, (2S)-, 4-methylbenzenesulfonate (1:1)
• (2S)-pyrrolidine-2-carbonitrile; para-toluene sulfonate

• MDL： MFCD12827848
• Inchi： 1S/C7H8O3S.C5H8N2/c1-6-2-4-7(5-3-6)11(8,9)10;6-4-5-2-1-3-7-5/h2-5H,1H3,(H,8,9,10);5,7H,1-3H2/t;5-/m.0/s1
• InChI Key： ZILVRYHBTINJDJ-ZSCHJXSPSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1CCC[C@H]1C#N

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6Ų